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Compound of Interest

(R)-1-Tert-butyl 2-methyl
Compound Name:

azetidine-1,2-dicarboxylate

Cat. No.: B595062

An In-depth Technical Guide to the Safety of (R)-1-Tert-butyl 2-methyl azetidine-1,2-
dicarboxylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data available for (R)-1-Tert-butyl
2-methyl azetidine-1,2-dicarboxylate (CAS Number: 1260593-39-2). Due to the limited
availability of a complete Safety Data Sheet (SDS) in the public domain, this document
synthesizes information from various chemical suppliers and related compounds to offer a
thorough understanding of its hazard profile, handling procedures, and emergency protocols.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of a compound is fundamental to
its safe handling and use in experimental settings.
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Property Value

CAS Number 1260593-39-2

Molecular Formula C10H17NO4

Molecular Weight 215.25 g/mol

Physical Form Liquid, Solid, or Semi-solid
Storage Temperature 2-8°C, Sealed in a dry environment
Purity Typically 297%

Hazard Identification and Classification

(R)-1-Tert-butyl 2-methyl azetidine-1,2-dicarboxylate is classified as a hazardous
substance. The primary hazards are associated with skin and eye contact.

Hazard Class GHS Code Signal Word Pictogram
. i . GHSO07 (Exclamation
Skin Irritation H315 Warning
Mark)
) o ] GHSO07 (Exclamation
Serious Eye Irritation H319 Warning
Mark)
) o ] GHSO07 (Exclamation
Respiratory Irritation H335 Warning

Mark)

Quantitative Toxicological Data: Specific quantitative toxicological data such as LD50 (lethal
dose, 50%) and LC50 (lethal concentration, 50%) for (R)-1-Tert-butyl 2-methyl azetidine-1,2-
dicarboxylate are not readily available in publicly accessible databases. Researchers should
handle this compound with the caution appropriate for a substance with known irritant
properties and for which full toxicological data is not yet available.

Experimental Protocols and Handling

Adherence to strict experimental protocols is crucial for ensuring the safety of laboratory
personnel. The following sections outline recommended procedures for handling, storage, and
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disposal.

Personal Protective Equipment (PPE)

A robust defense against exposure begins with the correct personal protective equipment.

Personal Protective Equipment (PPE) Protocol

. Step 1 L Step 2 . Step 3 Ready . .
Entry into Lab Wear Nitrile Gloves Wear Chemical Safety Goggles Wear a Lab Coat Proceed with Experiment

Click to download full resolution via product page

Caption: Workflow for donning appropriate Personal Protective Equipment.

Safe Handling Procedures

Safe handling practices are essential to minimize the risk of exposure and accidents.

» Ventilation: Always handle this compound in a well-ventilated area, preferably within a
chemical fume hood.

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing.
e Aerosol and Dust Prevention: Avoid the formation of dust and aerosols.

e Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the
laboratory.

Storage and Disposal

Proper storage and disposal are critical for laboratory safety and environmental protection.

o Storage: Keep the container tightly sealed and store in a cool, dry, and well-ventilated place
at the recommended temperature of 2-8°C.
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» Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Contaminated packaging should be treated as hazardous waste.

Emergency Procedures

In the event of an emergency, a clear and practiced response is vital.

Emergency Response Protocol

Exposure Event

Remove contact lenses if present

N

Seek Immediate Medical Attention

GNash with plenty of soap and Watea C?lnse with water for several mlnutesj

Move to fresh air

Rinse mouth
Do NOT induce vomitin

)

Click to download full resolution via product page

Caption: Logical flow for responding to an exposure event.

Fire-Fighting Measures
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While specific flammability data is not available, general precautions for chemical fires should
be followed.

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-
resistant foam.

e Hazardous Combustion Products: Thermal decomposition can produce oxides of carbon and
nitrogen.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Accidental Release Measures

In the case of a spill, prompt and appropriate action is necessary to prevent the spread of
contamination.

e Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Evacuate
unnecessary personnel from the area.

o Containment and Cleanup: Absorb the spill with inert material (e.g., sand, vermiculite) and
place it in a suitable container for disposal. Do not allow the product to enter drains.

This technical guide is intended to provide a summary of the available safety information for
(R)-1-Tert-butyl 2-methyl azetidine-1,2-dicarboxylate. It is not a substitute for a formal
Safety Data Sheet. All laboratory personnel should be thoroughly trained in safe handling
procedures and emergency response before working with this or any other chemical.

 To cite this document: BenchChem. [(R)-1-Tert-butyl 2-methyl azetidine-1,2-dicarboxylate
safety data sheet]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b595062#r-1-tert-butyl-2-methyl-azetidine-1-2-
dicarboxylate-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b595062?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

